1-methyl-4-[2-(3-pyrrolidinyl)benzoyl]piperazine dihydrochloride

• IUPAC Name: (4-methylpiperazin-1-yl)-(2-pyrrolidin-3-ylphenyl)methanone
• InChI: InChI=1S/C16H23N3O/c1-18-8-10-19(11-9-18)16(20)15-5-3-2-4-14(15)13-6-7-17-12-13/h2-5,13,17H,6-12H2,1H3
• InChI Key: WJVLKEXSZCUMEN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2=CC=CC=C2C3CCNC3
• Molecular Formula: C16H23N3O
• Molecular Weight: 273.37 g/mol

Description

1-methyl-4-[2-(3-pyrrolidinyl)benzoyl]piperazine dihydrochloride, also known as MPBD, is a synthetic compound that has been extensively studied in scientific research. It belongs to the class of piperazine derivatives and has been found to have potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry.

Mechanism of Action

The mechanism of action of 1-methyl-4-[2-(3-pyrrolidinyl)benzoyl]piperazine dihydrochloride involves the inhibition of serotonin reuptake and the activation of 5-HT1A receptors in the brain. This results in an increase in the levels of serotonin in the synaptic cleft, which helps to regulate mood, anxiety, and other physiological functions.
Biochemical and Physiological Effects:
1-methyl-4-[2-(3-pyrrolidinyl)benzoyl]piperazine dihydrochloride has been found to have a range of biochemical and physiological effects, including the modulation of neurotransmitter systems such as serotonin, dopamine, and noradrenaline. It has also been found to have anxiolytic and antidepressant effects, as well as the potential to improve cognitive function and memory.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-methyl-4-[2-(3-pyrrolidinyl)benzoyl]piperazine dihydrochloride in lab experiments is its selectivity and specificity for the serotonin system, which makes it a useful tool for studying the role of serotonin in various physiological processes. However, one of the limitations of using 1-methyl-4-[2-(3-pyrrolidinyl)benzoyl]piperazine dihydrochloride is its potential toxicity and side effects, which need to be carefully monitored and controlled.

Future Directions

There are several future directions for the research and development of 1-methyl-4-[2-(3-pyrrolidinyl)benzoyl]piperazine dihydrochloride. One area of focus is the development of more selective and potent derivatives of 1-methyl-4-[2-(3-pyrrolidinyl)benzoyl]piperazine dihydrochloride that can be used as therapeutic agents for the treatment of neurological disorders. Another area of focus is the study of the long-term effects of 1-methyl-4-[2-(3-pyrrolidinyl)benzoyl]piperazine dihydrochloride on the brain and its potential for neuroprotection and neuroregeneration. Finally, the use of 1-methyl-4-[2-(3-pyrrolidinyl)benzoyl]piperazine dihydrochloride in combination with other drugs or therapies for the treatment of complex disorders such as depression and anxiety is also an area of active research.

Synthesis Methods

The synthesis of 1-methyl-4-[2-(3-pyrrolidinyl)benzoyl]piperazine dihydrochloride involves the reaction of 1-methylpiperazine with 2-(3-pyrrolidinyl)benzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified by recrystallization using a suitable solvent such as ethanol.

Scientific Research Applications

1-methyl-4-[2-(3-pyrrolidinyl)benzoyl]piperazine dihydrochloride has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders such as depression, anxiety, and schizophrenia. It has been found to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist of the 5-HT1A receptor, which are both important targets for the treatment of these disorders.